Cas no 1310279-48-1 (BENZENEBUTANAMINE, 3-BROMO-)

• Product Name: BENZENEBUTANAMINE, 3-BROMO-
• CAS No: 1310279-48-1
• MF: C₁₀H₁₄BrN
• MW: 228.128861904144
• CID: 5580242
• PubChem ID: 64210246
• Update Time: 2024-11-07

BENZENEBUTANAMINE, 3-BROMO- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanamine, 3-bromo-
• 4-(3-Bromophenyl)butan-1-amine
• EN300-1912404
• CS-0530533
• AKOS013530674
• 1310279-48-1
• F84438
• SCHEMBL6183551
• BENZENEBUTANAMINE, 3-BROMO-

• Inchi： 1S/C10H14BrN/c11-10-6-3-5-9(8-10)4-1-2-7-12/h3,5-6,8H,1-2,4,7,12H2
• InChI Key： ZNADNIWAMBJFKI-UHFFFAOYSA-N
• SMILES： C1(CCCCN)=CC=CC(Br)=C1

Computed Properties

• Exact Mass: 227.03096g/mol
• Monoisotopic Mass: 227.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.302±0.06 g/cm3(Predicted)
• Boiling Point: 307.7±25.0 °C(Predicted)
• pka: 10.50±0.10(Predicted)